Cas no 1342888-39-4 (N-[(2-Bromophenyl)methyl]thian-3-amine)

• Product Name: N-[(2-Bromophenyl)methyl]thian-3-amine
• CAS No: 1342888-39-4
• MF: C₁₂H₁₆BrNS
• MW: 286.231141090393
• CID: 5188606
• PubChem ID: 62871826
• Update Time: 2026-03-05

N-[(2-Bromophenyl)methyl]thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromophenyl)methyl]thian-3-amine
• n-(2-Bromobenzyl)tetrahydro-2h-thiopyran-3-amine
• N-[(2-Bromophenyl)methyl]thian-3-amine

• Inchi： 1S/C12H16BrNS/c13-12-6-2-1-4-10(12)8-14-11-5-3-7-15-9-11/h1-2,4,6,11,14H,3,5,7-9H2
• InChI Key： VYLKWCLPOMVMDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNC1CSCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(2-Bromophenyl)methyl]thian-3-amine

Comprehensive Overview of N-[(2-Bromophenyl)methyl]thian-3-amine (CAS No. 1342888-39-4): Properties, Applications, and Research Insights

N-[(2-Bromophenyl)methyl]thian-3-amine (CAS No. 1342888-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a thian-3-amine core substituted with a 2-bromobenzyl group, serves as a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of N-[(2-Bromophenyl)methyl]thian-3-amine", "CAS 1342888-39-4 applications", and "thian-3-amine derivatives", reflecting its relevance in drug discovery and material science.

The molecular structure of N-[(2-Bromophenyl)methyl]thian-3-amine combines a brominated aromatic ring with a saturated heterocyclic amine, offering versatile reactivity for further functionalization. This makes it a candidate for designing novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates, as computational models predict their utility in optimizing pharmacokinetic properties.

From a synthetic perspective, CAS 1342888-39-4 is often explored via Pd-catalyzed cross-coupling reactions or reductive amination protocols, methods widely discussed in peer-reviewed journals. Its bromophenyl moiety enables participation in Suzuki-Miyaura or Buchwald-Hartwig reactions, critical for constructing complex architectures. Queries like "scalable synthesis of bromophenyl-thianamine derivatives" and "stability of CAS 1342888-39-4 under acidic conditions" are common among chemists seeking to optimize its production.

In pharmaceutical contexts, N-[(2-Bromophenyl)methyl]thian-3-amine has been investigated for its potential role in modulating G-protein-coupled receptors (GPCRs), a hotspot in current drug development. The compound's ability to interact with neurotransmitter transporters aligns with growing interest in neurological disorders therapeutics, such as depression or Parkinson’s disease. Searches for "GPCR ligands derived from thian-3-amine" or "bromophenyl analogs in CNS drugs" underscore this directional research.

Environmental and regulatory considerations also shape discussions around CAS 1342888-39-4. With increasing emphasis on sustainable chemistry, researchers evaluate solvent-free synthesis routes or biodegradable catalysts for its preparation. Additionally, its physicochemical properties (e.g., logP, solubility) are frequently analyzed to assess compatibility with drug formulation standards, addressing queries like "aqueous solubility of bromophenyl-thianamine compounds".

In material science, derivatives of thian-3-amine are explored for organic semiconductors or ligands in catalytic systems. The bromine atom in N-[(2-Bromophenyl)methyl]thian-3-amine provides a handle for further modifications, enabling integration into π-conjugated systems for optoelectronic applications. This aligns with searches for "brominated aromatic amines in OLED materials" or "small-molecule precursors for organic electronics".

To summarize, N-[(2-Bromophenyl)methyl]thian-3-amine (CAS No. 1342888-39-4) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its structural adaptability, coupled with emerging computational design tools and sustainable synthesis methodologies, positions it as a subject of ongoing innovation. As research evolves, so does the demand for precise data on its reactivity, toxicity profiles, and industrial scalability—topics that dominate contemporary scientific discourse.